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Compound of Interest |

3{(4-
Compound Name: Methylphenyl)sulfonyllpropanoic

acid

Cat. No.: B159314

Technical Guide: 3-[(4-
Methylphenyl)sulfonyl]propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data and key
chemical properties of 3-[(4-Methylphenyl)sulfonyl]propanoic acid (CAS No. 10154-76-4).
The information is compiled from available safety data sheets of structurally similar compounds
and publicly available chemical databases.

Chemical and Physical Properties

The following table summarizes the known physical and chemical properties of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid. This data is essential for handling, storage, and use
in experimental settings.
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Property Value Source

CAS Number 10154-76-4 ChemScene[1]
Molecular Formula C10H1204S ChemScene[1]
Molecular Weight 228.26 g/mol ChemScene([1]
Purity >95% ChemScene[1], Hit2Lead
Form Solid Hit2Lead
Storage Temperature 2-8°C ChemScenel[1]
LogP 0.95 Hit2Lead
Rotatable Bonds 4 Hit2Lead
Topological Polar Surface Area

(TPSA) 71.44 A2 ChemScenel[1]
Hydrogen Bond Donors 1 ChemScene[1]
Hydrogen Bond Acceptors 3 ChemScene[1]

Hazard Identification and Safety Information

Based on data for structurally related compounds, 3-[(4-Methylphenyl)sulfonyl]propanoic

acid is anticipated to present the following hazards. Researchers should handle this compound

with appropriate personal protective equipment and engineering controls.

Hazard Class

GHS Classification

Precautionary Statement
Codes

Skin Irritation

Category 2 (H315: Causes

skin irritation)

P264, P280, P302+P352,
P332+P313, P362

Eye Irritation

Category 2A (H319: Causes

serious eye irritation)

P264, P280,
P305+P351+P338,
P337+P313

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (H335: May cause

respiratory irritation)

P261, P271, P304+P340,
P312, P403+P233, P405
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Note: This hazard information is extrapolated from safety data for 3-[(4-
Methylbenzyl)sulfonyl]propanoic acid and may not be fully representative.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of 3-[(4-
Methylphenyl)sulfonyl]propanoic acid are not publicly available in the referenced safety and
chemical data sheets. Researchers should develop specific protocols based on the intended
application and known reactivity of similar chemical entities. Standard laboratory procedures for
handling solid organic acids should be followed.

Signaling Pathways

Information regarding the interaction of 3-[(4-Methylphenyl)sulfonyl]propanoic acid with
biological signaling pathways is not available in the provided documentation. Any investigation
into its pharmacological or toxicological effects would require dedicated in vitro and in vivo
studies.

Visualizations

The following diagrams illustrate the logical workflows for hazard identification and response
based on the available safety information.

Hazard Identification

H335: May cause respiratory irritation

GHS Pictogram

H319: Causes serious eye irritation

H315: Causes skin irritation
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Caption: GHS Hazard Pictogram for Irritation.

Exposure Occurs

Inhalation

Skin Contact Eye Contact

Wash with plenty of soap and water Rinse cautiously with water for several minutes Move to fresh air

If irritation persists, get medical advice/attention If irritation persists, get medical advice/attention Call a poison center or doctor if you feel unwell

Click to download full resolution via product page

Caption: First Aid and Emergency Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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